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Compound of Interest

Compound Name: Boscalid

Cat. No.: B143098

For Researchers, Scientists, and Drug Development Professionals

Introduction

Boscalid is a broad-spectrum fungicide belonging to the chemical class of carboxamides. It is
widely utilized in agriculture to control a variety of fungal pathogens across a range of crops.[1]
[2] The primary mode of action of boscalid is the inhibition of succinate dehydrogenase (SDH),
also known as Complex Il, in the mitochondrial electron transport chain, which ultimately
disrupts fungal respiration and leads to cell death.[3][4][5] This technical guide provides a
comprehensive analysis of the chemical structure and physicochemical properties of boscalid,
detailed experimental protocols for their determination, and a visualization of its mode of action.

Chemical Structure and Identity

Boscalid is chemically known as 2-chloro-N-(4'-chlorobiphenyl-2-yl)nicotinamide.[3][6] Its
structure consists of a nicotinamide ring linked to a 4'-chlorobiphenyl moiety.

Chemical Structure of Boscalid[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Chemical Structure
and Properties of Boscalid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b143098#boscalid-chemical-structure-and-properties-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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